Cas no 1261554-06-6 (2'-Bromo-5'-(trifluoromethoxy)propiophenone)

• Product Name: 2'-Bromo-5'-(trifluoromethoxy)propiophenone
• CAS No: 1261554-06-6
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4988347
• Update Time: 2025-06-12

2'-Bromo-5'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Bromo-5'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H8BrF3O2/c1-2-9(15)7-5-6(3-4-8(7)11)16-10(12,13)14/h3-5H,2H2,1H3
• InChI Key： XPAMLMNPWFTTRK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(CC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Bromo-5'-(trifluoromethoxy)propiophenone

Comprehensive Overview of 2'-Bromo-5'-(trifluoromethoxy)propiophenone (CAS No. 1261554-06-6)

2'-Bromo-5'-(trifluoromethoxy)propiophenone (CAS No. 1261554-06-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique bromine and trifluoromethoxy functional groups, offers versatile applications due to its distinct chemical properties. Researchers and industry professionals are increasingly exploring its potential in drug discovery, catalysis, and functional material synthesis, aligning with the growing demand for innovative chemical building blocks.

The molecular structure of 2'-Bromo-5'-(trifluoromethoxy)propiophenone features a propiophenone backbone, which is further modified with a bromine atom at the 2' position and a trifluoromethoxy group at the 5' position. These modifications enhance its reactivity and stability, making it a valuable intermediate in organic synthesis. The presence of the trifluoromethoxy group is particularly noteworthy, as it is known to improve the metabolic stability and bioavailability of compounds, a feature highly sought after in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2'-Bromo-5'-(trifluoromethoxy)propiophenone has surged, driven by their applications in pharmaceuticals and agrochemicals. Fluorinated molecules are often associated with enhanced biological activity and improved physicochemical properties, making them a focal point in drug design. This compound’s bromine substituent also provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern synthetic chemistry.

The synthesis of 2'-Bromo-5'-(trifluoromethoxy)propiophenone typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the compound’s identity and purity, meeting the stringent standards of research laboratories and industrial applications.

From an environmental and regulatory perspective, 2'-Bromo-5'-(trifluoromethoxy)propiophenone is subject to standard safety protocols for handling and storage. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound’s stability under normal conditions makes it a reliable choice for long-term storage and transportation, further enhancing its appeal to researchers and manufacturers.

The versatility of 2'-Bromo-5'-(trifluoromethoxy)propiophenone extends to its role in material science. Its incorporation into polymers and coatings can impart desirable properties such as thermal stability and chemical resistance. These attributes are critical in developing high-performance materials for industries ranging from electronics to automotive. As the demand for advanced materials grows, the relevance of this compound is expected to rise, positioning it as a key player in innovative material development.

In conclusion, 2'-Bromo-5'-(trifluoromethoxy)propiophenone (CAS No. 1261554-06-6) stands out as a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with its synthetic utility, make it a valuable asset for researchers and industries alike. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of chemical innovation and industrial applications.